Cas no 1187968-75-7 (6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazol-3-amine)

• Product Name: 6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazol-3-amine
• CAS No: 1187968-75-7
• MF: C₁₃H₁₈BN₃O₂
• MW: 259.111922740936
• MDL: MFCD16995866
• CID: 842706
• PubChem ID: 56924489
• Update Time: 2025-04-19

6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(4,4,5,5-TetraMethyl-1,3,2-dioxaborolan-2-yl)-3-aMino-1H-indazole
• 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Indazol-3-amine
• 6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazol-3-amine
• DB-359167
• AKOS025149617
• MFCD16995866
• A10747
• PS-16955
• 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indazol-3-amine
• 1187968-75-7
• MB19265
• 3-Amino-1H-indazol-6-boronic acid pinacol ester
• DTXSID80718858
• CS-0177483

• MDL： MFCD16995866
• Inchi： 1S/C13H18BN3O2/c1-12(2)13(3,4)19-14(18-12)8-5-6-9-10(7-8)16-17-11(9)15/h5-7H,1-4H3,(H3,15,16,17)
• InChI Key： XOMPWZVQTDEPHU-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=C3C(N)=NNC3=C2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 259.1492070g/mol
• Monoisotopic Mass: 259.1492070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.2Ų